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Compound of Interest

Compound Name: Hthg

cat. No.: B1673425

1-O-Hexyl-2,3,5-trimethylhydroquinone, also known by the synonyms Hthq and 4-Hexyloxy-
2,3,6-trimethylphenol, is a synthetic derivative of trimethylhydroquinone. It is recognized for its
potent antioxidant properties.

Table 1: General and Chemical Properties of Hthq

Property Value Source

IUPAC Name 4-hexoxy-2,3,6-trimethylphenol  PubChem][1]

Hthqg, 1-O-Hexyl-2,3,5- ]
Selleck Chemicals[2], Santa

Synonyms trimethylhydroquinone, HX- ]
Cruz Biotechnology|[3]
1171
CAS Number 148081-72-5 Selleck Chemicals[2]
Molecular Formula Ci15H2402 Selleck Chemicals[2]
Molecular Weight 236.35 g/mol Selleck Chemicals[2]

Table 2: Physical Properties of Hthq
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Property Value Notes

The parent compound,
Appearance Data not available trimethylhydroquinone, is a

crystalline solid.

The parent compound,
trimethylhydroquinone, has a
melting point of 169-172 °C. A

Melting Point Data not available
standard protocol for
determination is provided in
Section 3.1.
The parent compound,
Boiling Point Data not available trimethylhydroquinone, has a

boiling point of 295 °C.

- 47 mg/mL (198.85 mM) in .
Solubility DMSO Selleck Chemicals[2]

A standard protocol for
Density Data not available determination can be adapted

from general methods.

The parent compound,
trimethylhydroquinone, has a
redicted pKa of approximatel
pKa Data not available P P PP Y
11.28. A standard protocol for
determination is provided in

Section 3.3.

Spectral and Stability Data

Table 3: Spectral Data for Hthq
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Spectrum Type

Data Highlights

Source/Method

Mass Spectrometry

ESI-QTOF, [M-H]- at m/z
235.1703536

PubChem[1]

UV-Visible

Data not available

A standard protocol for
determination is provided in
Section 3.4.

Infrared (IR)

Data not available

A standard protocol for
determination is provided in
Section 3.5.

Nuclear Magnetic Resonance
(NMR)

Data not available

A standard protocol for
determination is provided in
Section 3.6.

Table 4: Stability and Storage of Hthq

Condition

Stability

Recommendations

Room Temperature Shipping

Stable

Can be shipped without

cooling measures.[2]

Long-term Storage (Powder)

3 years at -20°C

Store in a tightly sealed

container, protected from light.

Long-term Storage (in Solvent)

1 year at -80°C, 1 month at

-20°C

Aliquot to avoid repeated

freeze-thaw cycles.

Detailed Experimental Protocols

The following sections provide detailed methodologies for determining key physical and

chemical properties of Hthq.

Melting Point Determination (Capillary Method)

This protocol describes the determination of the melting point range of a solid organic

compound using a standard melting point apparatus.
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Materials:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Sample of Hthq (finely powdered)

Mortar and pestle

Procedure:

Ensure the Hthq sample is dry and finely powdered using a mortar and pestle.

Pack the capillary tube by pressing the open end into the powdered sample until a small
amount of solid is in the tube.

Tap the sealed end of the capillary tube on a hard surface to pack the solid down to a height
of 2-3 mm.

Place the packed capillary tube into the heating block of the melting point apparatus.

For a preliminary determination, heat the sample rapidly (10-20 °C/minute) to find an
approximate melting range.

Allow the apparatus to cool to at least 20 °C below the approximate melting point.
Prepare a new capillary tube with the sample.

For an accurate determination, heat the sample at a slower rate (1-2 °C/minute) when
approaching the expected melting point.

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

Record the temperature at which the last crystal melts (the end of the melting range).
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» The melting point is reported as this range. A narrow range (e.g., < 2 °C) is indicative of a
pure compound.

Solubility Determination

This protocol outlines a qualitative method for assessing the solubility of Hthq in various
solvents.

Materials:

Test tubes

Vortex mixer

Microspatula or micropipette

Hthqg sample

A range of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)
Procedure:

o Add approximately 1 mL of the chosen solvent to a clean, dry test tube.

e Add a small, accurately weighed amount of Hthq (e.g., 1-5 mg) to the solvent.
o Gently agitate the mixture using a vortex mixer for 30-60 seconds.

 Visually inspect the solution against a contrasting background to determine if the solid has
dissolved completely.

e If the compound dissolves, continue adding small, known quantities of Hthq until the solution
becomes saturated (i.e., solid material remains undissolved).

e Record the solubility in terms of mg/mL. The results can be classified as:
o Very soluble: < 1 part of solvent required for 1 part of solute.

o Freely soluble: From 1 to 10 parts of solvent.
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[e]

Soluble: From 10 to 30 parts of solvent.

(¢]

Sparingly soluble: From 30 to 100 parts of solvent.

[¢]

Slightly soluble: From 100 to 1,000 parts of solvent.

[¢]

Very slightly soluble: From 1,000 to 10,000 parts of solvent.

[e]

Practically insoluble: > 10,000 parts of solvent.

pKa Determination (Potentiometric Titration)

This protocol describes the determination of the acid dissociation constant (pKa) of a weakly
acidic compound like Hthq.

Materials:

e pH meter with a suitable electrode

e Burette

e Stir plate and stir bar

o Beaker

o Standardized solution of a strong base (e.g., 0.1 M NaOH)

o A suitable solvent system in which Hthq is soluble (e.g., an alcohol-water mixture)
o Hthq sample, accurately weighed

Procedure:

o Calibrate the pH meter using standard buffer solutions.

e Dissolve a known amount of Hthq in a measured volume of the chosen solvent system in a
beaker.
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o Place the beaker on the stir plate, add a stir bar, and immerse the pH electrode in the
solution.

« Fill the burette with the standardized NaOH solution.
e Record the initial pH of the Hthq solution.
e Begin the titration by adding small increments of the NaOH solution (e.g., 0.1-0.5 mL).

» After each addition, allow the pH reading to stabilize and record the pH and the total volume
of titrant added.

o Continue the titration past the equivalence point (the point of the steepest pH change).
 Plot a titration curve of pH versus the volume of NaOH added.

o Determine the equivalence point volume (Veq).

e The half-equivalence point occurs at Veq / 2.

o The pH of the solution at the half-equivalence point is equal to the pKa of the compound.

UV-Visible Spectroscopy

Procedure:

e Prepare a stock solution of Hthq of known concentration in a UV-transparent solvent (e.g.,
ethanol or acetonitrile).

» Prepare a series of dilutions from the stock solution.

o Record the UV-Vis spectrum of each dilution, and the solvent blank, over a relevant
wavelength range (e.g., 200-400 nm).

« ldentify the wavelength(s) of maximum absorbance (Amax).

e Using the Beer-Lambert law (A = €bc), the molar absorptivity (¢€) can be calculated.
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Infrared (IR) Spectroscopy

Procedure:

For a solid sample, prepare a KBr pellet by mixing a small amount of Hthq with dry KBr
powder and pressing it into a transparent disk.

Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

Acquire the IR spectrum over the standard range (e.g., 4000-400 cm~1).

Identify characteristic peaks corresponding to functional groups (e.g., O-H stretch, C-O
stretch, aromatic C-H and C=C stretches).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Procedure:

Dissolve an accurately weighed sample of Hthq in a deuterated solvent (e.g., DMSO-ds or
CDCls).

Transfer the solution to an NMR tube.

Acquire *H and 3C NMR spectra.

Analyze the spectra for chemical shifts, integration (for H), and splitting patterns to confirm
the molecular structure.

Biological Activity and Signaling Pathways

Hthq is a potent antioxidant that functions by scavenging reactive oxygen species (ROS).[2]
This activity is central to its observed biological effects, including the inhibition of lipid
peroxidation and potential anti-cancer and neuroprotective properties.

ROS Scavenging Mechanism

Phenolic antioxidants like Hthq can neutralize free radicals through two primary mechanisms:
Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).
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Caption: General mechanisms of ROS scavenging by phenolic antioxidants like Hthq.

Inhibition of MAP Kinase Signaling

In cellular models, Hthq has been shown to inhibit the phosphorylation of key proteins in the
Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including ERK1/2, p38, and
JNK. These pathways are often activated by cellular stress, including high levels of ROS. By
reducing ROS, Hthq can attenuate the stress-induced activation of these pathways, which are
implicated in inflammation and apoptosis.
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Caption: Hthq's inhibitory effect on ROS-mediated MAPK signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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